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Abstract

Salgam, a traditional fermented beverage originating from Turkey, is produced through the
lactic acid fermentation of turnips (Brassica rapa subsp. rapa), purple carrots (Daucus carota
subsp. sativus), bulgur, rock salt, and water.[1][2] Emerging scientific evidence indicates that
Salgam consumption can confer significant health benefits, primarily through the modulation of
the gut microbiota. This technical guide synthesizes the current understanding of how Salgam
influences the composition and function of the gut microbiome. It details the probiotic and
prebiotic components of Salgam, their effects on microbial populations and metabolite
production, and the underlying mechanisms of action. This document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development
interested in the therapeutic potential of fermented foods and their bioactive components.

Introduction: Salgam as a Functional Food

Salgam is a traditional Turkish beverage produced through the lactic acid fermentation of black
carrots and turnips.[3] It is recognized for its potential health benefits, which are largely

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12772139#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.researchgate.net/publication/286322128_A_traditional_Turkish_beverage_shalgam_Manufacturing_technique_and_nutritional_value
https://www.researchgate.net/publication/393127409_A_Comprehensive_Review_on_Shalgam_Salgam_a_Traditional_Turkish_Beverage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

attributed to its rich composition of lactic acid bacteria (LAB) with probiotic properties, as well
as bioactive compounds derived from its raw materials.[1][3] The fermentation process not only
preserves the vegetables but also enhances their nutritional profile, producing a beverage rich
in probiotics, vitamins, minerals, and phenolic compounds.[1][4] These components collectively
contribute to its role as a functional food with positive effects on digestive health and beyond.[4]

[5]

The gut microbiota is a complex ecosystem of microorganisms that plays a crucial role in
human health, influencing digestion, metabolism, and immune function.[6] Dysbiosis, an
imbalance in the gut microbial community, is associated with various diseases. Dietary
interventions are a key strategy for modulating the gut microbiota, and fermented foods like
Salgam are of particular interest due to their probiotic and prebiotic content.[5][6] This guide
provides an in-depth analysis of the scientific evidence supporting the health benefits of
Salgam consumption for the gut microbiota.

Probiotic Profile of Salgam

The fermentation of Salgam is driven by a diverse community of lactic acid bacteria (LAB),
many of which are known for their probiotic properties. These beneficial bacteria can survive
gastrointestinal transit and colonize the gut, where they contribute to a healthy microbial
balance.[7][8]

Key Probiotic Species Isolated from Salgam:

 Lactiplantibacillus plantarum (formerly Lactobacillus plantarum)[4][9]

e Lacticaseibacillus paracasei (formerly Lactobacillus paracasei)[1][4]

¢ Levilactobacillus brevis (formerly Lactobacillus brevis)[1][4]

o Limosilactobacillus fermentum (formerly Lactobacillus fermentum)[4][10]
o Pediococcus species[4]

 Leuconostoc species[4]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.researchgate.net/publication/393127409_A_Comprehensive_Review_on_Shalgam_Salgam_a_Traditional_Turkish_Beverage
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://www.emayzing.com/
https://www.mdpi.com/2304-8158/13/22/3704
https://www.emayzing.com/
https://www.mdpi.com/2304-8158/13/22/3704
https://www.researchgate.net/publication/354225724_Characterization_of_genomic_physiological_and_probiotic_features_of_Lactiplantibacillus_plantarum_DY46_strain_isolated_from_Turkish_fermented_turnip_juice_Shalgam
https://www.tandfonline.com/doi/pdf/10.1080/19476337.2019.1652693
https://www.mdpi.com/2306-5710/3/4/49
https://www.researchgate.net/publication/256804509_Occurrence_and_growth_of_lactic_acid_bacteria_species_during_the_fermentation_of_shalgam_salgam_a_traditional_Turkish_fermented_beverage
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.mdpi.com/2306-5710/3/4/49
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670735/
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://www.biorxiv.org/content/10.1101/2022.10.25.513655v1.full-text
https://www.mdpi.com/2306-5710/3/4/49
https://www.mdpi.com/2306-5710/3/4/49
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Studies have shown that these probiotic strains exhibit desirable characteristics such as
tolerance to low pH and bile salts, and the ability to adhere to intestinal surfaces, which are
crucial for their survival and activity in the gut.[11][12] Lactiplantibacillus plantarum and
Lacticaseibacillus paracasei are often the predominant species found in Salgam.[9][13]

Prebiotic Effects of Salgam Components

In addition to its probiotic content, Salgam contains prebiotic compounds, primarily derived
from turnips (Brassica rapa). These prebiotics are non-digestible food ingredients that
selectively stimulate the growth and/or activity of beneficial bacteria in the colon.

Polysaccharides from Brassica rapa have been shown to act as prebiotics.[6][14] These
polysaccharides are not degraded by gastrointestinal digestion and reach the colon intact,
where they are fermented by the gut microbiota.[15] This fermentation process leads to an
increase in the abundance of beneficial bacteria and the production of short-chain fatty acids
(SCFAs).[15]

Modulation of Gut Microbiota Composition and
Function

The consumption of Salgam and its components has been demonstrated to positively alter the
composition and metabolic activity of the gut microbiota.

Increased Abundance of Beneficial Bacteria

In vitro and in vivo studies have shown that polysaccharides from Brassica rapa enrich the
populations of beneficial gut bacteria, including:

Bifidobacterium[16][15]

Lactobacillus[16][15]

Blautia[6][14]

Roseburia[14]

Faecalibacterium prausnitzii[17]
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Increased Production of Short-Chain Fatty Acids
(SCFASs)

The fermentation of Salgam's prebiotic components by the gut microbiota leads to a significant
increase in the production of SCFAs, particularly butyrate, propionate, and acetate.[6][16]
SCFAs are key metabolites that play a vital role in gut health and overall physiology.

Table 1: Quantitative Changes in Gut Microbiota and SCFA Production Following Brassica rapa
Polysaccharide (Brp) Intervention in Animal Models

Fold
Intervention L
Parameter Control Group  ChangelSignifi Reference
Group (Brp)

cance
Relative
Abundance of
Beneficial
Bacteria
Blautia Increased Baseline Enriched [14]
Roseburia Increased Baseline Enriched [14]
Bifidobacterium Increased Baseline Increased
Lactobacillus Increased Baseline Enriched
Faecalibacterium ) )
o Higher Lower Higher [17]
prausnitzii
SCFA
Concentration
Significantly
Butyrate Lower Increased [6]
Increased
) Significantly
Propionate Lower Increased [6]
Increased
Colonic Butyrate Higher Lower Higher [17]
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Health Benefits Associated with Gut Microbiota
Modulation

The changes in the gut microbiota induced by Salgam consumption are linked to several health
benefits:

Improved Gut Barrier Function: Increased butyrate production nourishes colonocytes and
enhances the integrity of the intestinal barrier.[6]

o Anti-inflammatory Effects: SCFAs, particularly butyrate, have potent anti-inflammatory
properties.[5]

e Immune System Modulation: The altered microbial composition and SCFA production can
modulate the host's immune response.[17][18]

o Metabolic Health: By influencing the gut microbiota, Salgam components may help regulate
glucose and lipid metabolism.[14]

Signaling Pathways and Experimental Workflows
Signaling Pathway of Brassica rapa Polysaccharides on
Gut Microbiota and Host Health

The diagram below illustrates the proposed mechanism by which Brassica rapa
polysaccharides (Brp) in Salgam modulate the gut microbiota and exert beneficial health
effects.
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Caption: Signaling pathway of Salgam's impact on gut health.

Experimental Workflow for In Vivo Analysis of Salgam's
Effects on Gut Microbiota

The following diagram outlines a typical experimental workflow used in animal studies to
investigate the effects of Salgam or its components on the gut microbiota.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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